N-(4-methylbenzyl)-3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-3-(4-methyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C19H20N2O4S/c1-13-6-8-15(9-7-13)11-20-18(22)16-4-3-5-17(10-16)21-19(23)14(2)12-26(21,24)25/h3-10,14H,11-12H2,1-2H3,(H,20,22)
• InChI Key: DMLSLVAAEVPXNY-UHFFFAOYSA-N
• Canonical SMILES: CC1CS(=O)(=O)N(C1=O)C2=CC=CC(=C2)C(=O)NCC3=CC=C(C=C3)C
• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol

Description

N-(4-methylbenzyl)-3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has a complex structure and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of N-(4-methylbenzyl)-3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of bacteria, inflammation, and cancer cells.
Biochemical and Physiological Effects:
N-(4-methylbenzyl)-3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of bacteria, reduce inflammation, and inhibit the growth of cancer cells. Additionally, it has been shown to have antioxidant properties and can scavenge free radicals in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-methylbenzyl)-3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide in lab experiments is its potential as a broad-spectrum antimicrobial agent. It has shown promising results against various bacterial strains, making it a potential candidate for the development of new antibiotics. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on N-(4-methylbenzyl)-3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide. One direction is to further study its potential as an anti-inflammatory agent and its effects on various inflammatory pathways in the body. Another direction is to study its potential as an anticancer agent and to further understand its mechanism of action against cancer cells. Additionally, there is potential for further research on the synthesis method of this compound, with the aim of developing a more efficient and cost-effective method for producing it in large quantities.

Synthesis Methods

The synthesis of N-(4-methylbenzyl)-3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is a multistep process that involves the use of various reagents and catalysts. The first step involves the reaction of 4-methylbenzylamine with 4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinone in the presence of a base catalyst. This results in the formation of the intermediate 4-methylbenzyl-3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide. The intermediate is then subjected to a series of reactions involving the use of various reagents and catalysts to produce the final product, N-(4-methylbenzyl)-3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide.

Scientific Research Applications

N-(4-methylbenzyl)-3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has potential applications in various fields of scientific research. It has been studied for its antimicrobial properties and has shown promising results against various bacterial strains. It has also been studied for its potential as an anti-inflammatory agent and has shown significant effects in reducing inflammation in animal models. Additionally, it has been studied for its potential as an anticancer agent and has shown promising results in inhibiting the growth of cancer cells.